Cas no 1220037-86-4 (3-[2-(3-Pyridinyloxy)ethyl]piperidine hydrochloride)

• Product Name: 3-[2-(3-Pyridinyloxy)ethyl]piperidine hydrochloride
• CAS No: 1220037-86-4
• MF: C₁₂H₁₉ClN₂O
• MW: 242.745062112808
• CID: 4688510
• Update Time: 2025-07-17

3-[2-(3-Pyridinyloxy)ethyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[2-(3-Pyridinyloxy)ethyl]piperidine hydrochloride
• 3-[2-(3-Pyridinyloxy)ethyl]piperidinehydrochloride
• 3-(2-(Piperidin-3-yl)ethoxy)pyridine hydrochloride
• 3-[2-(piperidin-3-yl)ethoxy]pyridine hydrochloride

• Inchi： 1S/C12H18N2O.ClH/c1-3-11(9-13-6-1)5-8-15-12-4-2-7-14-10-12;/h2,4,7,10-11,13H,1,3,5-6,8-9H2;1H
• InChI Key： CLNALYAGBVXROJ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=NC=CC=1)CCC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 175
• Topological Polar Surface Area: 34.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-[2-(3-Pyridinyloxy)ethyl]piperidine hydrochloride

3-[2-(3-Pyridinyloxy)ethyl]piperidine Hydrochloride: An Overview of a Promising Compound (CAS No. 1220037-86-4)

3-[2-(3-Pyridinyloxy)ethyl]piperidine hydrochloride (CAS No. 1220037-86-4) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its potential therapeutic applications. This compound, often referred to as PYEP, is a derivative of piperidine and pyridine, two fundamental building blocks in organic chemistry. The unique structural features of PYEP make it an intriguing candidate for various biological studies, particularly in the context of central nervous system (CNS) disorders.

The chemical structure of 3-[2-(3-Pyridinyloxy)ethyl]piperidine hydrochloride consists of a piperidine ring linked to a pyridine ring via an ethylene oxide bridge. This arrangement confers specific pharmacological properties that are being explored for their potential in treating conditions such as anxiety, depression, and neurodegenerative diseases. Recent advancements in synthetic chemistry have enabled the efficient and scalable production of PYEP, making it more accessible for both academic and industrial research.

In the realm of pharmacology, 3-[2-(3-Pyridinyloxy)ethyl]piperidine hydrochloride has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry highlights its ability to modulate specific neurotransmitter systems, particularly serotonin and dopamine receptors. These findings suggest that PYEP could serve as a lead compound for the development of novel anxiolytic and antidepressant drugs. The compound's selective binding properties and favorable pharmacokinetic profile make it an attractive candidate for further investigation.

One of the key areas of interest for 3-[2-(3-Pyridinyloxy)ethyl]piperidine hydrochloride is its potential role in neuroprotection. Studies have demonstrated that PYEP can exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This property is particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to mitigate these conditions through targeted interventions is a critical goal in modern medicine, and PYEP shows promise as a potential therapeutic agent.

The safety profile of 3-[2-(3-Pyridinyloxy)ethyl]piperidine hydrochloride has also been evaluated in various preclinical models. Toxicity studies indicate that PYEP exhibits low toxicity at therapeutic doses, which is a crucial factor for its potential use in clinical settings. Additionally, its stability under different storage conditions has been assessed, ensuring that it can be reliably manufactured and distributed without significant degradation.

In the context of drug development, the synthesis and characterization of 3-[2-(3-Pyridinyloxy)ethyl]piperidine hydrochloride have been extensively documented. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm its structure and purity. These methods provide a comprehensive understanding of the compound's properties, which is essential for optimizing its formulation and delivery methods.

The potential applications of 3-[2-(3-Pyridinyloxy)ethyl]piperidine hydrochloride extend beyond traditional pharmaceuticals. Its unique chemical structure makes it a valuable tool in academic research, where it can be used to study receptor-ligand interactions and signal transduction pathways. The compound's ability to selectively modulate specific receptors provides insights into the molecular mechanisms underlying various neurological disorders, contributing to the broader understanding of these conditions.

In conclusion, 3-[2-(3-Pyridinyloxy)ethyl]piperidine hydrochloride (CAS No. 1220037-86-4) represents a promising compound with significant potential in both research and therapeutic applications. Its unique chemical structure, favorable pharmacological properties, and low toxicity profile make it an attractive candidate for further exploration in the fields of neuroscience and drug development. As ongoing research continues to uncover new insights into its mechanisms of action, PYEP may play a pivotal role in advancing our understanding and treatment of neurological disorders.